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Compound of Interest

Compound Name: Benzo[c]picene

Cat. No.: B15344365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport of Benzo[c]picene, a polycyclic aromatic hydrocarbon (PAH). Given the limited

availability of direct experimental data for this specific compound, this guide incorporates data

from structurally similar PAHs and predictions from well-established quantitative structure-

activity relationship (QSAR) models. This information is crucial for understanding the potential

environmental impact and persistence of Benzo[c]picene.

Physicochemical Properties
The environmental behavior of a chemical is fundamentally governed by its physicochemical

properties. These properties influence its partitioning between different environmental

compartments, its potential for long-range transport, and its bioavailability. A summary of the

key physicochemical properties of Benzo[c]picene is presented in Table 1.
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Property Value Unit Source

Molecular Formula C₂₆H₁₆ - --INVALID-LINK--

Molecular Weight 328.41 g/mol --INVALID-LINK--

CAS Registry Number 217-37-8 - --INVALID-LINK--

Log Octanol-Water

Partition Coefficient

(Log Kow)

7.45 - Cheméo

Water Solubility 1.0 x 10⁻¹⁰ mol/L Cheméo

Vapor Pressure 2.03 x 10⁻⁹ kPa Joback Method

Henry's Law Constant

(Estimated)
4.9 x 10⁻⁷ atm-m³/mol PubChem

Environmental Fate and Transport
The fate of Benzo[c]picene in the environment is determined by a combination of transport

and transformation processes. Due to its high Log Kow and low water solubility,

Benzo[c]picene is expected to strongly adsorb to organic matter in soil and sediment, limiting

its mobility in aqueous environments. Its low vapor pressure suggests that volatilization from

water and soil surfaces is not a significant transport pathway.

Abiotic Degradation
Photodegradation: In the atmosphere, PAHs can undergo direct photolysis and react with

photochemically generated oxidants such as hydroxyl radicals (•OH). While specific data for

Benzo[c]picene is limited, larger PAHs are generally susceptible to photodegradation. The

atmospheric half-life of Benzo[c]picene is estimated to be short, on the order of hours to days.

In aquatic systems, photodegradation can also occur, particularly in the surface layers of water

bodies.

Biotic Degradation
Biodegradation: Microorganisms play a crucial role in the breakdown of PAHs in the

environment. The biodegradation of high molecular weight PAHs like Benzo[c]picene is
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generally slow. It often occurs through co-metabolism, where the degradation is facilitated by

the presence of other carbon sources. Several bacterial and fungal species have been shown

to degrade structurally similar PAHs.

A putative biodegradation pathway for Benzo[c]picene, based on the well-studied degradation

of Benzo[a]pyrene, is initiated by dioxygenase enzymes. This initial attack introduces hydroxyl

groups onto the aromatic rings, leading to the formation of dihydrodiols. Subsequent enzymatic

reactions can lead to ring cleavage and further degradation, ultimately resulting in the formation

of simpler organic compounds that can enter central metabolic pathways.

Bioaccumulation
The high lipophilicity of Benzo[c]picene, indicated by its high Log Kow, suggests a significant

potential for bioaccumulation in aquatic organisms. The estimated Bioconcentration Factor

(BCF) for the structurally similar Benzo[c]chrysene is very high, suggesting that

Benzo[c]picene could accumulate in the tissues of fish and other aquatic life.[1] However,

some organisms, particularly vertebrates, possess metabolic pathways that can transform and

excrete PAHs, which may reduce the extent of bioaccumulation.

Experimental Protocols
Standardized methods are essential for the accurate assessment of the environmental fate and

transport of chemicals. The following sections outline general experimental protocols that can

be adapted for the study of Benzo[c]picene.

Soil Adsorption/Desorption Studies (OECD 106)
The mobility of Benzo[c]picene in soil can be assessed using batch equilibrium or soil column

leaching studies.

Batch Equilibrium Method:

Soil Preparation: A well-characterized soil with known organic carbon content is used. The

soil is typically air-dried and sieved.

Spiking: A known concentration of Benzo[c]picene, dissolved in a suitable solvent, is added

to the soil and the solvent is allowed to evaporate.
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Equilibration: An aqueous solution (e.g., 0.01 M CaCl₂) is added to the spiked soil in a

centrifuge tube. The tubes are shaken for a predetermined period (e.g., 24-48 hours) to

reach equilibrium.

Phase Separation: The soil suspension is centrifuged to separate the solid and aqueous

phases.

Analysis: The concentration of Benzo[c]picene in the aqueous phase is determined using

analytical techniques such as HPLC with fluorescence detection or GC-MS.

Calculation: The soil-water distribution coefficient (Kd) and the organic carbon-normalized

sorption coefficient (Koc) are calculated.[2]

Biodegradation in Soil (Adapted from OECD 307)
Soil and Inoculum: A biologically active soil is used. The soil may be freshly collected or pre-

incubated.

Test Substance Application: Benzo[c]picene, often radiolabeled (e.g., with ¹⁴C), is applied to

the soil at a known concentration.

Incubation: The treated soil is incubated under controlled conditions of temperature,

moisture, and aeration.

Sampling: Soil samples are collected at various time intervals.

Extraction and Analysis: The remaining Benzo[c]picene and its potential metabolites are

extracted from the soil using an appropriate solvent. The extracts are analyzed by methods

such as HPLC with radiometric and/or mass spectrometric detection.

Mineralization Measurement: The evolution of ¹⁴CO₂ from the degradation of the

radiolabeled test substance is trapped and quantified to determine the extent of

mineralization.

Data Analysis: The rate of degradation and the half-life of Benzo[c]picene in the soil are

calculated.
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Analytical Methods for Metabolite Identification
The identification of degradation products is crucial for elucidating metabolic pathways. High-

performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a powerful

technique for this purpose.

Sample Preparation: Environmental samples (water, soil extracts) are concentrated and

cleaned up using solid-phase extraction (SPE).

Chromatographic Separation: The sample extract is injected into an HPLC system equipped

with a suitable column (e.g., C18) to separate the parent compound from its metabolites.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass

spectrometer. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) can provide

accurate mass measurements for the determination of elemental compositions of

metabolites. Tandem mass spectrometry (MS/MS) is used to obtain structural information by

fragmenting the parent ions of the metabolites.[3][4]
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Caption: A simplified putative microbial degradation pathway for Benzo[c]picene.

Experimental Workflow for Soil Leaching Study
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Soil Column Leaching Experimental Workflow

Start: Prepare Soil Column
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Click to download full resolution via product page

Caption: A generalized workflow for a soil column leaching experiment.

Logical Relationship of Environmental Fate Processes
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Environmental Fate Processes of Benzo[c]picene
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Caption: Interrelationships of key environmental fate processes for Benzo[c]picene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Transport of Benzo[c]picene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344365#environmental-fate-and-transport-of-
benzo-c-picene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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